Cas no 1396967-30-8 (2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid)

• Product Name: 2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid
• CAS No: 1396967-30-8
• MF: C₁₅H₁₇FN₄O₂
• MW: 304.319486379623
• CID: 4596962
• Update Time: 2025-06-09

2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-([4-(4-FLUOROPHENYL)-2-PYRIMIDINYL]AMINO)PENTANOIC ACID
• 2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid

• Inchi： 1S/C15H17FN4O2/c16-11-5-3-10(4-6-11)13-7-9-19-15(20-13)18-8-1-2-12(17)14(21)22/h3-7,9,12H,1-2,8,17H2,(H,21,22)(H,18,19,20)
• SMILES： C1(=CC=C(F)C=C1)C1=CC=NC(NCCCC(N)C(=O)O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid

Introduction to CAS No. 1396967-30-8: 2-Amino-5-{[4-(4-Fluorophenyl)Pyrimidin-2-Yl]Amino}Pentanoic Acid

The compound CAS No. 1396967-30-8, also known as 2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, pharmacological effects, and recent research findings.

Chemical Structure and Properties

The molecular structure of CAS No. 1396967-30-8 is characterized by a pentanoic acid backbone with an amino group at the second position and a complex substituent at the fifth position. The substituent consists of a pyrimidine ring, which is further substituted with a fluorophenyl group. This combination of functional groups imparts unique chemical properties to the molecule, making it a valuable compound for various applications.

Synthesis Methods

The synthesis of 2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to construct the pyrimidine core and its fluorophenyl substituent.

Pharmacological Activities

Emerging studies have highlighted the potential of CAS No. 1396967-30-8 as a bioactive compound with diverse pharmacological effects. Preclinical experiments suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions associated with oxidative stress. Additionally, recent research has demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease.

Recent Research Findings

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of CAS No. 1396967-30-8 in inhibiting enzymes associated with cancer progression. The results indicated significant antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, another study conducted by a team at the University of California explored its role in modulating the immune response, opening new avenues for immunotherapy applications.

Applications in Drug Development

The versatility of 2-amino-5-{[4-(4-fluorophenyl)pyrimidin-2-yl]amino}pentanoic acid makes it a valuable asset in drug discovery programs. Its ability to target multiple biological pathways positions it as a lead compound for developing multi-functional therapeutics. Pharmaceutical companies are actively exploring its potential in treating chronic diseases such as diabetes, cardiovascular disorders, and infectious diseases.

Conclusion

In conclusion, CAS No. 1396967-30-8 represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.